Cas no 107409-52-9 (Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)-)

Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)- structure
107409-52-9 structure
Product Name:Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)-
CAS No:107409-52-9
MF:C8H4Cl4OS
MW:289.993757247925
CID:219246
PubChem ID:86275
Update Time:2025-04-19

Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)-
    • S-(2,3,5,6-tetrachlorophenyl) ethanethioate
    • DTXSID50148047
    • Benzene, 1,2,4,5-tetrachloro-3-(methylsulfinyl)-
    • 107409-52-9
    • Inchi: 1S/C8H4Cl4OS/c1-3(13)14-8-6(11)4(9)2-5(10)7(8)12/h2H,1H3
    • InChI Key: VTIXXPMUKJQKAL-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(C=1SC(C)=O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 287.87392
  • Monoisotopic Mass: 287.873697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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